Cas no 1806991-60-5 (4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1806991-60-5
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 4886025
• Update Time: 2025-05-26

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO/c9-1-5-4(3-14)2-13-8(12)6(5)7(10)11/h2-3,7H,1H2
• InChI Key： ULYCZYCTNCUZEH-UHFFFAOYSA-N
• SMILES： ClCC1C(C=O)=CN=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 30

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

Introduction to 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1806991-60-5)

4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde, identified by the CAS number 1806991-60-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple fluorine atoms and a chloromethyl group in its molecular framework endows it with unique chemical properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde consists of a pyridine ring substituted with a chloromethyl group at the 4-position, a difluoromethyl group at the 3-position, and a fluoro substituent at the 2-position. Additionally, the 5-position of the pyridine ring is functionalized with a formyl group (aldehyde). This specific arrangement of functional groups contributes to the compound's reactivity and its potential utility in constructing more complex molecular architectures.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into pharmaceutical molecules often leads to better pharmacokinetic profiles, which is a critical factor in drug development. The compound 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde exemplifies this trend, as its fluorinated structure suggests potential applications in the design of novel therapeutic agents.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active compounds. The aldehyde functionality at the 5-position allows for further derivatization through condensation reactions with various nucleophiles, enabling the creation of diverse chemical entities. For instance, it can be used to synthesize Schiff bases, heterocyclic compounds, and other derivatives that exhibit significant pharmacological activity.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the molecule, influencing its interactions with biological targets. Moreover, fluorine atoms can enhance lipophilicity, which is often crucial for drug penetration across biological membranes. The compound 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde may serve as a building block for such applications, offering researchers a versatile platform for drug discovery.

The chloromethyl group in this compound provides an additional site for functionalization, allowing for further modifications that can tailor its biological properties. Chloromethylation reactions are well-documented in organic synthesis and have been widely used to introduce reactive sites into molecules. This feature makes 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde particularly useful in medicinal chemistry, where precise control over molecular structure is essential for optimizing drug efficacy and safety.

From a synthetic chemistry perspective, this compound presents an interesting challenge due to its complex functionalization. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have enabled chemists to manipulate fluorinated pyridines with greater ease, opening up new possibilities for drug development.

The potential applications of 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde extend beyond pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications as well. For example, fluorinated pyridines have been explored in the development of liquid crystals and organic semiconductors due to their ability to self-assemble into ordered structures. While this aspect remains less explored compared to pharmaceutical uses, it represents an exciting area for future research.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1806991-60-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its structural features—comprising multiple fluorine atoms and a chloromethyl group—make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this one are likely to play an increasingly important role in advancing drug discovery and material science innovation.